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Compound of Interest

Compound Name: 2-Methyl benzamideoxime

Cat. No.: B2979771

Abstract

2-Methylbenzamideoxime is a chemical compound utilized as a synthetic intermediate and
building block in the field of drug discovery and pharmaceutical synthesis. While the specific
historical discovery of this compound is not extensively documented in publicly available
literature, its structural motifs are present in various biologically active molecules. This guide
provides a comprehensive overview of its chemical properties, plausible synthetic routes, and
characterization methods, drawing parallels from structurally related compounds. Furthermore,
it explores the potential biological significance of molecules derived from this scaffold, with a
particular focus on the inhibition of key signaling pathways implicated in disease.

Chemical Properties and Data

2-Methylbenzamideoxime, also known by its systematic name (Z)-N'-hydroxy-2-
methylbenzimidamide, is a crystalline solid with the molecular formula C8H10N20. Key
guantitative data for this compound are summarized in the table below.
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Property Value Reference
Molecular Formula C8H10N20

Molecular Weight 150.2 g/mol

CAS Number 40312-14-9

Physical Form Crystalline solid

Purity >98%

Melting Point 144-148 °C

Synthetic Protocols

While a specific, historically documented synthesis for 2-methylbenzamideoxime is not readily
available, a general and plausible method involves the reaction of a substituted benzonitrile
with hydroxylamine. A representative protocol, adapted from standard organic synthesis
methodologies for amidoximes, is provided below.

General Synthesis of Benzamide Oximes

Objective: To synthesize a benzamide oxime derivative from the corresponding benzonitrile.
Materials:

o 2-Methylbenzonitrile

e Hydroxylamine hydrochloride

» Sodium carbonate or other suitable base

» Ethanol or other suitable solvent

e Water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)

e Magnetic stirrer and heating mantle

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2979771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

Dissolution: Dissolve 2-methylbenzonitrile in ethanol in a round-bottom flask.

Reagent Addition: In a separate flask, prepare an aqueous solution of hydroxylamine
hydrochloride and a base such as sodium carbonate.

Reaction: Add the hydroxylamine solution to the stirred solution of 2-methylbenzonitrile.

Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature.

Isolation: The product may precipitate upon cooling or after the addition of water. Collect the
solid by vacuum filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield the final 2-methylbenzamideoxime.

Characterization Techniques

The structure and purity of synthesized 2-methylbenzamideoxime would be confirmed using a

suite of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the presence and connectivity of the protons and carbons in the molecule.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the O-H,
N-H, and C=N bonds.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental
composition of the compound.

Melting Point Analysis: To assess the purity of the final product.

Biological Context and Potential Applications
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While 2-methylbenzamideoxime itself is primarily a synthetic intermediate, its structural
analogs, particularly benzamide derivatives, have shown significant biological activities. This
suggests that molecules synthesized using 2-methylbenzamideoxime as a starting material
could have therapeutic potential.

Inhibition of the Hedgehog Signaling Pathway

Derivatives of 2-methoxybenzamide have been identified as potent inhibitors of the Hedgehog
(Hh) signaling pathway.[1][2][3] This pathway is crucial in embryonic development and its
aberrant activation is implicated in various cancers.[1][2] The inhibition of this pathway is a
promising strategy for anticancer therapy.[1][2]

The core mechanism of Hh pathway inhibition by these benzamide derivatives involves
targeting the Smoothened (Smo) receptor, a key component of the signaling cascade.[1][2]
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Caption: Simplified Hedgehog signaling pathway and the inhibitory action of benzamide
derivatives on Smoothened (SMO).

Antimicrobial Activity

2-Aminobenzamide derivatives have been synthesized and evaluated for their antimicrobial
properties.[4] These compounds have shown activity against various Gram-positive and Gram-
negative bacteria, as well as fungal strains.[4] The synthesis of novel compounds from 2-
methylbenzamideoxime could lead to the discovery of new antimicrobial agents.
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Conclusion

2-Methylbenzamideoxime serves as a valuable building block for the synthesis of a diverse
range of chemical entities. While its own discovery and history are not well-documented, the
established biological activities of structurally related benzamide derivatives, particularly in
cancer and infectious diseases, highlight the potential of this compound in drug discovery and
development. Further exploration of derivatives synthesized from 2-methylbenzamideoxime is
warranted to uncover novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling
pathway inhibition - PMC [pmc.ncbi.nim.nih.gov]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling
pathway inhibition - RSC Advances (RSC Publishing) [pubs.rsc.org]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [2-Methylbenzamideoxime: A Technical Guide to a
Versatile Synthetic Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2979771#discovery-and-history-of-2-methyl-
benzamideoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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